Cas no 74415-04-6 (N-(2,2,2-trifluoroethyl)pyridin-4-amine)

• Product Name: N-(2,2,2-trifluoroethyl)pyridin-4-amine
• CAS No: 74415-04-6
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 1767841
• PubChem ID: 12702855
• Update Time: 2025-08-02

N-(2,2,2-trifluoroethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)pyridin-4-amine
• 4-pyridinamine, N-(2,2,2-trifluoroethyl)-
• LogP
• TUKVLFRRTNWHOJ-UHFFFAOYSA-N
• CS-0223211
• AKOS009228980
• SCHEMBL18235918
• EN300-114369
• Z359300394
• 74415-04-6
• G28578
• F9995-1882

• Inchi： 1S/C7H7F3N2/c8-7(9,10)5-12-6-1-3-11-4-2-6/h1-4H,5H2,(H,11,12)
• InChI Key： TUKVLFRRTNWHOJ-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CN=CC=1)(F)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 209.7±40.0 °C at 760 mmHg
• Flash Point: 80.6±27.3 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

N-(2,2,2-trifluoroethyl)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(2,2,2-trifluoroethyl)pyridin-4-amine

Research Brief on N-(2,2,2-trifluoroethyl)pyridin-4-amine (CAS: 74415-04-6) in Chemical Biology and Pharmaceutical Applications

N-(2,2,2-trifluoroethyl)pyridin-4-amine (CAS: 74415-04-6) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoroethylamine moiety attached to a pyridine ring, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and medicinal chemistry applications. The presence of the trifluoroethyl group enhances metabolic stability and lipophilicity, which are critical factors in optimizing pharmacokinetic profiles of drug candidates.

Recent studies have explored the synthetic routes and biological activities of N-(2,2,2-trifluoroethyl)pyridin-4-amine. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of kinase inhibitors targeting cancer-related pathways. The compound's ability to serve as a versatile building block for further functionalization has been highlighted, with researchers successfully incorporating it into more complex scaffolds exhibiting nanomolar potency against specific oncogenic kinases.

In pharmacological investigations, derivatives of N-(2,2,2-trifluoroethyl)pyridin-4-amine have shown interesting activity profiles. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of this compound exhibited selective inhibition of inflammatory mediators, suggesting potential applications in autoimmune disease treatment. The unique electronic properties imparted by the trifluoroethyl group appear to contribute to enhanced target binding affinity and selectivity observed in these studies.

From a chemical biology perspective, researchers have utilized N-(2,2,2-trifluoroethyl)pyridin-4-amine as a probe to study protein-ligand interactions. Its fluorine atoms serve as useful NMR handles, enabling detailed structural characterization of molecular complexes. A 2023 Nature Chemical Biology paper described its application in fragment-based drug discovery, where it served as a core structure for developing inhibitors of protein-protein interactions involved in neurodegenerative diseases.

The safety and toxicological profile of N-(2,2,2-trifluoroethyl)pyridin-4-amine has also been investigated in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Preliminary data suggest favorable metabolic stability and acceptable toxicity profiles at therapeutic concentrations, though further optimization may be required to address potential off-target effects observed in some cell-based assays.

Looking forward, N-(2,2,2-trifluoroethyl)pyridin-4-amine continues to attract research interest as both a valuable synthetic intermediate and a potential pharmacophore in its own right. Current research directions include exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms, as well as investigating its utility in radiopharmaceutical development where the fluorine atoms could be replaced with radioactive isotopes for diagnostic applications.